![molecular formula C12H10F3NO B6270873 3-methyl-5-[5-(trifluoromethyl)furan-2-yl]aniline CAS No. 2613383-96-1](/img/no-structure.png)
3-methyl-5-[5-(trifluoromethyl)furan-2-yl]aniline
Overview
Description
“3-methyl-5-[5-(trifluoromethyl)furan-2-yl]aniline” is a chemical compound that contains a trifluoromethyl group (-CF3), which is derived from the methyl group (-CH3) by replacing each hydrogen atom with a fluorine atom . The compound also contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen atom .
Synthesis Analysis
The synthesis of compounds similar to “3-methyl-5-[5-(trifluoromethyl)furan-2-yl]aniline” has been studied. For instance, the Knoevenagel condensations of 5-[3-(trifluoromethyl)phenyl]furan-2-carbaldehyde with seven compounds containing an active methyl or methylene group have been studied . The compounds used were: methyl 2-cyanoacetate, malononitrile, 2-furylacetonitrile, acetophenone, 2-thioxo-1,3-thiazolidin-4-one (rhodanine), 5,5-dimethylcyclohexane-1,3-dione (dimedone), and methyl 2-azidoacetate .Molecular Structure Analysis
The molecular structure of “3-methyl-5-[5-(trifluoromethyl)furan-2-yl]aniline” can be analyzed using various spectroscopic techniques such as FT-IR, FT-Raman, UV–VIS, and NMR . These techniques can provide detailed information about the geometrical and vibrational properties of the molecule .Chemical Reactions Analysis
The chemical reactions involving “3-methyl-5-[5-(trifluoromethyl)furan-2-yl]aniline” can be complex. For example, the Knoevenagel condensations of 5-[3-(trifluoromethyl)phenyl]furan-2-carbaldehyde with several compounds have been studied . The effect of microwave irradiation on the condensation reactions was also studied and compared with classical conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of “3-methyl-5-[5-(trifluoromethyl)furan-2-yl]aniline” can be predicted using various methods. For example, the trifluoromethyl group has a significant electronegativity that is often described as being intermediate between the electronegativities of fluorine and chlorine . For this reason, trifluoromethyl-substituted compounds are often strong acids .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methyl-5-[5-(trifluoromethyl)furan-2-yl]aniline involves the reaction of 3-methyl aniline with 5-(trifluoromethyl)furfural in the presence of a catalyst to form the desired product.", "Starting Materials": [ "3-methyl aniline", "5-(trifluoromethyl)furfural", "Catalyst" ], "Reaction": [ "Step 1: Add 3-methyl aniline to a reaction flask", "Step 2: Add 5-(trifluoromethyl)furfural to the reaction flask", "Step 3: Add the catalyst to the reaction flask", "Step 4: Heat the reaction mixture to a suitable temperature and stir for a specific time period", "Step 5: Cool the reaction mixture and filter the solid product", "Step 6: Wash the solid product with a suitable solvent and dry it under vacuum", "Step 7: Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
2613383-96-1 |
Molecular Formula |
C12H10F3NO |
Molecular Weight |
241.2 |
Purity |
91 |
Origin of Product |
United States |
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